Cas no 1443340-88-2 (Methyl 2-(3-chloro-5-fluorobenzoyl)benzoate)

• Product Name: Methyl 2-(3-chloro-5-fluorobenzoyl)benzoate
• CAS No: 1443340-88-2
• MF: C₁₅H₁₀ClFO₃
• MW: 292.689507007599
• CID: 5696589
• PubChem ID: 91658002
• Update Time: 2025-07-10

Methyl 2-(3-chloro-5-fluorobenzoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 1443340-88-2
• Methyl2-(3-chloro-5-fluorobenzoyl)benzoate
• Methyl 2-(3-chloro-5-fluorobenzoyl)benzoate
• Benzoic acid, 2-(3-chloro-5-fluorobenzoyl)-, methyl ester

• MDL： MFCD07782849
• Inchi： 1S/C15H10ClFO3/c1-20-15(19)13-5-3-2-4-12(13)14(18)9-6-10(16)8-11(17)7-9/h2-8H,1H3
• InChI Key： RAIVHWGJOACFMM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C(C1C=CC=CC=1C(=O)OC)=O)F

Computed Properties

• Exact Mass: 292.0302500g/mol
• Monoisotopic Mass: 292.0302500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 43.4Ų

Additional information on Methyl 2-(3-chloro-5-fluorobenzoyl)benzoate

Methyl 2-(3-Chloro-5-Fluorobenzoyl)benzoate (CAS No. 1443340-88-2): An Overview of Its Properties and Applications

Methyl 2-(3-chloro-5-fluorobenzoyl)benzoate (CAS No. 1443340-88-2) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound is characterized by its aromatic core, substituted with a chloro and fluorine atom, and a methyl ester group, which collectively contribute to its distinct chemical properties and reactivity.

The molecular formula of Methyl 2-(3-chloro-5-fluorobenzoyl)benzoate is C₁₅H₁₀ClFO₃, with a molecular weight of approximately 297.69 g/mol. The compound's structure consists of a benzene ring linked to another benzene ring through a carbonyl group, with the methyl ester group attached to one of the benzene rings. The presence of the chlorine and fluorine atoms introduces additional complexity and functionality to the molecule, making it an interesting candidate for various chemical reactions and biological studies.

In terms of physical properties, Methyl 2-(3-chloro-5-fluorobenzoyl)benzoate is a solid at room temperature, with a melting point ranging from 105°C to 107°C. It is insoluble in water but shows good solubility in organic solvents such as methanol, ethanol, and dichloromethane. These solubility characteristics make it suitable for use in various synthetic processes and analytical techniques.

The synthesis of Methyl 2-(3-chloro-5-fluorobenzoyl)benzoate typically involves the reaction of 3-chloro-5-fluorobenzoic acid with methyl benzoate in the presence of a coupling reagent such as dicyclohexylcarbodiimide (DCC) or N,N'-dicyclohexylcarbodiimide (EDC). This reaction proceeds via an esterification mechanism, resulting in the formation of the desired product. The yield and purity of the compound can be optimized by carefully controlling reaction conditions such as temperature, solvent, and catalyst concentration.

Recent research has focused on the potential applications of Methyl 2-(3-chloro-5-fluorobenzoyl)benzoate in pharmaceutical development. One notable area of interest is its use as an intermediate in the synthesis of novel drug candidates. The presence of the chloro and fluorine substituents can influence the pharmacokinetic properties of the final drug product, such as its metabolic stability and bioavailability. Additionally, the aromatic structure of the compound can enhance its binding affinity to specific biological targets, making it a valuable scaffold for drug design.

In vitro studies have shown that Methyl 2-(3-chloro-5-fluorobenzoyl)benzoate exhibits moderate inhibitory activity against certain enzymes involved in disease pathways. For example, it has been reported to inhibit the activity of cyclooxygenase (COX), an enzyme responsible for producing prostaglandins that are involved in inflammation and pain. This property makes it a potential lead compound for the development of anti-inflammatory drugs.

Beyond its pharmaceutical applications, Methyl 2-(3-chloro-5-fluorobenzoyl)benzoate has also been explored for its use in materials science. The compound's aromatic structure and functional groups make it suitable for incorporation into polymers and other advanced materials. Research has shown that derivatives of this compound can improve the mechanical properties and thermal stability of polymer composites, making them useful in various industrial applications.

In conclusion, Methyl 2-(3-chloro-5-fluorobenzoyl)benzoate (CAS No. 1443340-88-2) is a versatile organic compound with a wide range of potential applications in pharmaceutical research, materials science, and other fields. Its unique chemical structure and properties make it an attractive candidate for further investigation and development. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.